Cas no 2060038-29-9 (benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate)

• Product Name: benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
• CAS No: 2060038-29-9
• MF: C₂₀H₂₇N₃O₃
• MW: 357.44668507576
• MDL: MFCD30498465
• CID: 5222225
• PubChem ID: 137703244
• Update Time: 2025-06-07

benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid, 2-(1,2-dimethylpropyl)-5,6-dihydro-3-(hydroxymethyl)-, phenylmethyl ester
• benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

• MDL： MFCD30498465
• Inchi： 1S/C20H27N3O3/c1-14(2)15(3)19-17(12-24)23-10-9-22(11-18(23)21-19)20(25)26-13-16-7-5-4-6-8-16/h4-8,14-15,24H,9-13H2,1-3H3
• InChI Key： XIGMWWPLPGTTMG-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)C(C)C)=C(CO)N1CCN(C(OCC1=CC=CC=C1)=O)C2

Additional information on benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

Benzyl 3-(Hydroxymethyl)-2-(3-Methylbutan-2-yl)-5H,6H,7H,8H-Imidazo[1,2-a]pyrazine-7-Carboxylate (CAS No. 2060038-29-9)

Benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 2060038-29-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines and features a benzyl ester group, a hydroxymethyl substituent, and a 3-methylbutan-2-yl moiety. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The imidazopyrazine core is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the benzyl ester group and the hydroxymethyl substituent further enhances the compound's solubility and bioavailability, making it an attractive target for drug development. Recent studies have shown that compounds with similar structural motifs exhibit potent activity against a range of diseases, including neurodegenerative disorders and metabolic syndromes.

One of the key areas of research involving benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation in animal models. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response.

Another promising application of benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate is in the treatment of neurodegenerative disorders. Alzheimer's disease (AD) and Parkinson's disease (PD) are two major neurodegenerative conditions that affect millions of people worldwide. Research has shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as β-amyloid and α-synuclein. These findings suggest that benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate may have neuroprotective properties that could be harnessed for therapeutic benefit.

In addition to its anti-inflammatory and neuroprotective effects, benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate has also been investigated for its potential as an antiviral agent. Viral infections such as influenza and herpes simplex virus (HSV) pose significant public health challenges. Studies have shown that this compound can inhibit viral replication by interfering with viral entry into host cells or by blocking essential viral enzymes. The broad-spectrum antiviral activity of benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate makes it a valuable candidate for further development in antiviral therapeutics.

The pharmacokinetic properties of benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate have been extensively studied to optimize its therapeutic potential. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This suggests that it can be effectively delivered to target tissues following oral administration. Additionally, the compound has shown low toxicity in both in vitro and in vivo studies, which is crucial for its safe use in clinical settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate on a larger scale. The synthetic route involves several key steps, including the formation of the imidazopyrazine core through cyclization reactions and the subsequent introduction of the benzyl ester group via esterification. These synthetic methods are scalable and can be adapted for industrial production.

The future prospects for benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate are promising. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. Preliminary results from these trials have been encouraging and suggest that this compound has significant therapeutic potential. Additionally, researchers are exploring combination therapies involving benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate with other drugs to enhance treatment outcomes.

In conclusion, benzyl 3-(hydroxymethyl)-2-(3-methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 2060038-29-9) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive target for drug development in areas such as anti-inflammatory therapy, neuroprotection, and antiviral treatment. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds promise for addressing unmet medical needs and improving patient outcomes.